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Compound of Interest

Compound Name: 2-Methyl-1-nitroso-1H-imidazole

Cat. No.: B16087381

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of 2-Methyl-1-nitroso-1H-
imidazole, with a particular focus on its synthesis, stability, and potential biological significance

as a nitrosamine impurity. Given the limited direct research on this specific molecule, this guide

incorporates data from closely related nitrosoimidazole and nitroimidazole compounds to

provide a broader context for its potential reactivity and toxicological profile.

Introduction
2-Methyl-1-nitroso-1H-imidazole is an N-nitrosated derivative of 2-methyl-1H-imidazole. As a

member of the N-nitroso compound family, it is of significant interest to the pharmaceutical

industry, primarily due to the potential for such compounds to be mutagenic impurities. The

imidazole ring is a core structure in many natural products and pharmaceutical agents, making

the study of its potential nitrosated derivatives crucial for drug safety and development.[1][2]

This document collates the available information regarding the synthesis, or lack thereof, of 2-
Methyl-1-nitroso-1H-imidazole and discusses its potential biological activities by drawing

comparisons with analogous compounds.
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Synthesis and Formation
The formation of N-nitroso compounds typically occurs via the reaction of a secondary amine

with a nitrosating agent (e.g., nitrous acid, derived from nitrites in acidic conditions). However,

the synthesis of 2-Methyl-1-nitroso-1H-imidazole appears to be non-trivial.

Multiple attempts to synthesize this compound under forced nitrosation conditions (Nitrosating

Agent Potential, NAP tests) have been reported to be unsuccessful.[3] These findings suggest

that 2-Methyl-1-nitroso-1H-imidazole does not readily form under expected conditions, which

significantly reduces concerns about its potential as a common impurity in related

pharmaceutical products.[3] According to European Medicines Agency (EMA) guidelines, if

repeated, rigorous synthesis attempts fail to produce a nitrosamine impurity, it is considered to

pose an extremely low risk.[3]

General Experimental Protocol for Attempted Nitrosation
While specific successful synthesis protocols for 2-Methyl-1-nitroso-1H-imidazole are not

available due to repeated failures, a general methodology for attempting such a synthesis can

be derived from standard nitrosation procedures and reports on related compounds.[4]

Materials:

2-methyl-1H-imidazole

Sodium nitrite (NaNO₂)

Acid (e.g., Hydrochloric Acid, HCl)

Deionized water

Organic solvent for extraction (e.g., Diethyl ether)

Drying agent (e.g., Anhydrous Magnesium Sulfate, MgSO₄)

Procedure:

Dissolution: Dissolve 2-methyl-1H-imidazole in deionized water within a round-bottom flask,

which is cooled in an ice bath to maintain a temperature of 0-5 °C.
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Acidification: Slowly add the acid to the imidazole solution while ensuring the temperature

remains low.

Nitrosation: In a separate vessel, prepare a solution of sodium nitrite in deionized water. Add

this solution dropwise to the acidic imidazole solution. The slow addition is crucial to control

the reaction temperature and the in-situ generation of the nitrosonium ion (NO+).

Reaction Monitoring: Stir the mixture for a defined period at low temperature, monitoring the

reaction progress using techniques like Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Work-up: After the reaction period, neutralize the solution and extract the product with an

organic solvent.

Purification and Analysis: Dry the organic layer, evaporate the solvent, and attempt to purify

the residue (e.g., via column chromatography). Analyze the resulting material using HPLC,

Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR), and Infrared

Spectroscopy (IR) to identify the presence of the target compound.[3][5]

The workflow for this general experimental protocol is visualized below.
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General workflow for attempted nitrosation of 2-methyl-1H-imidazole.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b16087381/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-methyl-1-nitroso-1h-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16087381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical and Toxicological Data
Direct experimental data for 2-Methyl-1-nitroso-1H-imidazole is scarce. However, data for

related compounds provides a basis for estimating its properties and potential toxicological

profile.

Quantitative Data Summary
The following table summarizes key data points for 2-Methyl-1-nitroso-1H-imidazole and a

closely related, toxicologically relevant compound, 1-Methyl-2-nitrosoimidazole.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Findings Reference

2-Methyl-1-

nitroso-1H-

imidazole

C₄H₅N₃O 111.10

Synthesis

attempts under

forced conditions

failed,

suggesting it

does not readily

form.

[3][6]

1-Methyl-2-

nitrosoimidazole
C₄H₅N₃O 111.10

Highly toxic to

Chinese hamster

ovary (CHO)

cells with

significant

cytotoxicity at 10-

60 µM.

Mutagenic in

Salmonella

typhimurium TA-

100.

[7]

2-Methyl-5-nitro-

1-nitroso-1H-

imidazole

C₄H₄N₄O₃ 156.10

Synthesis

attempts under

forced conditions

(NAP tests) also

failed.

[5]

Biological Activity and Mechanism of Action (by
Analogy)
While no biological activity data exists for 2-Methyl-1-nitroso-1H-imidazole, the broader class

of nitrosoimidazoles and nitroimidazoles are known for their biological effects, which are often

linked to the reductive activation of the nitro or nitroso group.
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Potential Cytotoxicity and Mutagenicity
The 2-electron reduction product of 1-methyl-2-nitroimidazole is 1-methyl-2-nitrosoimidazole.

This nitroso derivative has been shown to be significantly more toxic and mutagenic than its

parent nitro compound.[7] It is highly cytotoxic to mammalian cells and mutagenic in bacterial

assays.[7] This suggests that if 2-Methyl-1-nitroso-1H-imidazole were to form, it could

potentially exhibit similar toxic properties.

The mutagenicity of nitroimidazoles is often attributed to the formation of reactive intermediates

upon the reduction of the nitro group, which can then damage DNA.[8] The position of

substituents on the imidazole ring is known to significantly influence the mutagenic potential.[9]

[10] For instance, some studies have shown that nitroimidazoles with a nitro group at the C-5

position and a methyl group at C-2 exhibit genotoxicity, whereas those with the nitro group at

C-4 may not.[9][10]

Proposed Mechanism of Action
The mechanism of toxicity for related nitrosoimidazoles is believed to involve their role as

reactive intermediates. For nitro-based drugs, the nitro group is reduced in hypoxic (low

oxygen) environments, characteristic of certain tumors and anaerobic bacteria, to form a

nitroso-radical anion, followed by further reduction to nitroso and hydroxylamine species. These

reduced species are highly reactive and can induce cellular damage.

The proposed reductive activation pathway, by analogy with related 2-nitroimidazoles, is

depicted below.

R-NO₂

(2-Nitroimidazole derivative)
R-NO₂⁻

(Nitro radical anion)
+ e⁻ R-NO

(Nitrosoimidazole)
+ e⁻, +2H⁺, -H₂O

R-NHOH
(Hydroxylamine derivative)+ 2e⁻, +2H⁺

Cellular Damage
(e.g., DNA adducts)
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Proposed reductive activation pathway for nitroimidazoles leading to toxic species.
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This pathway highlights that the nitroso-derivative (R-NO) is a key intermediate responsible for

cytotoxicity.[7] The high reactivity of this species is what makes it a potent toxin but also difficult

to isolate and synthesize.

Conclusion
The available literature indicates that 2-Methyl-1-nitroso-1H-imidazole is a compound of

theoretical interest primarily due to its classification as a potential nitrosamine impurity.

However, extensive synthesis attempts under rigorous, forced conditions have failed to

produce it, suggesting a high degree of instability or a prohibitive energy barrier to its formation.

[3] While this low risk of formation is positive from a pharmaceutical safety perspective, it

leaves a gap in the direct experimental data regarding its properties.

By analogy with closely related compounds, particularly 1-methyl-2-nitrosoimidazole, it can be

hypothesized that if 2-Methyl-1-nitroso-1H-imidazole were to be formed and stabilized, it

would likely exhibit significant cytotoxicity and mutagenicity. Researchers and drug

development professionals should be aware of the potential, albeit low, for the formation of

such impurities and have analytical methods in place for their detection. The focus of future

research could be on ultra-sensitive detection methods or computational studies to better

understand the stability and reactivity of this elusive molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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